molecular formula C15H18N2O3 B13554565 tert-butyl N-[(4-hydroxyquinolin-2-yl)methyl]carbamate

tert-butyl N-[(4-hydroxyquinolin-2-yl)methyl]carbamate

Cat. No.: B13554565
M. Wt: 274.31 g/mol
InChI Key: FPTWTVWGPNWHGL-UHFFFAOYSA-N
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Description

tert-Butyl N-[(4-hydroxyquinolin-2-yl)methyl]carbamate is an organic compound that belongs to the class of carbamates It is characterized by the presence of a tert-butyl group, a quinoline moiety, and a carbamate functional group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of tert-butyl N-[(4-hydroxyquinolin-2-yl)methyl]carbamate typically involves the reaction of tert-butyl carbamate with a quinoline derivative. One common method involves the use of tert-butyl chloroformate as a reagent to introduce the tert

Properties

Molecular Formula

C15H18N2O3

Molecular Weight

274.31 g/mol

IUPAC Name

tert-butyl N-[(4-oxo-1H-quinolin-2-yl)methyl]carbamate

InChI

InChI=1S/C15H18N2O3/c1-15(2,3)20-14(19)16-9-10-8-13(18)11-6-4-5-7-12(11)17-10/h4-8H,9H2,1-3H3,(H,16,19)(H,17,18)

InChI Key

FPTWTVWGPNWHGL-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)NCC1=CC(=O)C2=CC=CC=C2N1

Origin of Product

United States

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